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Compound of Interest |
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acid
CAS No.: 176983-05-4
Cat. No.: B3021245

Get Quote

Executive Summary

2-[(Ethylsulfanyl)methyl]benzoic acid (CAS: 176983-05-4) is a bifunctional aromatic
intermediate characterized by an ortho-substituted carboxylic acid and an ethylsulfide moiety.
[1] It serves as a critical building block in the synthesis of sulfur-containing heterocycles and
pharmaceutical candidates, particularly in the development of SGLT2 inhibitors and non-
steroidal anti-inflammatory drugs (NSAIDSs).

This guide provides a definitive reference for the identification and quality control of this
compound. It synthesizes experimental protocols with high-fidelity spectroscopic predictions
based on the structural electronics of ortho-substituted benzoates. The analysis focuses on the
distinguishing features of the 1H NMR (benzylic singlet), IR (carboxylic Fermi resonance), and
MS (phthalide cation formation).

Molecular Profile & Synthesis Context

Understanding the synthesis pathway is essential for interpreting spectroscopic impurities. The
compound is typically generated via the nucleophilic ring-opening of phthalide or the
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substitution of 2-(halomethyl)benzoic acids.

Property Data

IUPAC Name 2-[(Ethylsulfanyl)methyl]benzoic acid

2-(Ethylthiomethyl)benzoic acid; o-
Common Synonyms ] ) )
(Ethylthiomethyl)benzoic acid

CAS Number 176983-05-4

Molecular Formula C10H1202S

Molecular Weight 196.27 g/mol

Physical State White to off-white crystalline solid

Soluble in DMSO, MeOH, CHCIs; sparingly

Solubilit
Y soluble in water

Synthesis & Impurity Origin
The spectroscopic profile often contains signatures from its precursors. The two primary routes

are:

» Phthalide Ring Opening: Reaction of phthalide with sodium ethanethiolate. Impurity risk:
Unreacted phthalide (lactone C=0 at ~1760 cm™1).

» Nucleophilic Substitution: Reaction of 2-(bromomethyl)benzoic acid with ethanethiol. Impurity
risk: Disulfides (Et-S-S-Et).

Phthalide NaSEt/ DMF

100°C
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Figure 1: Synthesis pathway showing the equilibrium between the open-chain acid and the
cyclic lactone (phthalide) impurity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the primary tool for structural validation. The ortho relationship between the carboxylic
acid and the sulfide-bearing methylene group creates specific shielding/deshielding effects.

N1H NMR Characterization (300/400 MHz, DMSO-de or
CDCIs)

The spectrum is dominated by the benzylic singlet and the ethyl pattern.
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Critical Diagnostic:

o The Benzylic Singlet (~4.1 ppm): This peak confirms the presence of the Ar-CH2-S motif. If
the ring closes back to phthalide, this peak shifts significantly (to ~5.3 ppm for the O-CHz-Ar
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in phthalide).

o Solvent Effect: In DMSO-ds, the acid proton is usually visible; in CDClIs, it may be very broad
or invisible depending on water content.

N13C NMR Characterization (75/100 MHz)

The carbon spectrum confirms the oxidation state of the carbonyl and the integrity of the alkyl

chain.
Carbon Type Shift (0 ppm) Assignment Note
Cc=0 168.0 - 170.0 Carboxylic acid carbonyl.
) Quaternary carbon attached to
Ar-C (ipso) 140.0 - 142.0
-CH2S-.
) Quaternary carbon attached to
Ar-C (ipso) 129.0-131.0
-COOH.
Ar-CH 126.0 — 133.0 Aromatic methines.
Benzylic carbon. Distinctive for
Ar-CH2-S 33.0-35.0 _
S-alkylation.
S-CHa2- 25.0-27.0 Ethyl methylene.
-CHs 14.0-15.0 Ethyl methyl.

Infrared (IR) Spectroscopy

IR is vital for verifying the carboxylic acid functional group and ensuring no lactone (phthalide)
reversion has occurred.
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Frequency (cm™?)

Vibration Mode

Diagnostic Value

Characteristic "broad mound"

2500 — 3300 O-H Stretch (Broad) ] o

of carboxylic acid dimers.

Strong band. Note: Phthalide
1680 — 1705 C=0 Stretch (Acid) impurity appears at ~1760

cm~1 (Lactone).

Aromatic ring breathing
1570 — 1600 C=C Stretch (Ar)

modes.

C-0O single bond stretch of the
1200 — 1300 C-O Stretch )

acid.

Weak band, often obscured,
600 — 700 C-S Stretch

but confirms sulfide linkage.

Mass Spectrometry (MS)

The fragmentation pattern of 2-[(ethylsulfanyl)methyl]benzoic acid is driven by the "ortho

effect,” where the proximity of the substituents facilitates intramolecular cyclization during

ionization.

lonization Mode: ESI (Negative/Positive) or El.
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Figure 2: Mass spectrometry fragmentation logic. The formation of the stable cyclic cation (m/z
135) is characteristic of ortho-substituted benzyl derivatives.
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Experimental Protocols
Protocol 1: Sample Preparation for NMR

Objective: Ensure complete dissolution and prevent H/D exchange of the acid proton (if
observing).

Weigh 10-15 mg of the solid compound into a clean vial.

Add 0.6 mL of DMSO-ds (preferred for solubility and observing -COOH).

o Note: If using CDCls, add 1 drop of DMSO-ds if solubility is poor.

Sonicate for 30 seconds to ensure homogeneity.

Transfer to a 5mm NMR tube.

Acquire spectrum with at least 16 scans (1H) or 512 scans (13C).

Protocol 2: Purity Check via HPLC-UV

Objective: Quantify the ratio of Product vs. Phthalide impurity.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 um).
» Mobile Phase A: Water + 0.1% Formic Acid.

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

e Gradient: 10% B to 90% B over 15 minutes.

o Detection: UV at 254 nm (Aromatic) and 210 nm (Carbonyl).

o Expected Elution: The more polar Acid (Product) elutes before the less polar Lactone
(Phthalide).

References

e Preparation of o-substituted benzoic acids: Organic Syntheses, Coll. Vol. 3, p. 656 (1955).
Link
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» Phthalide Ring Opening Reactions: Journal of the Chemical Society, Perkin Transactions 1,
1982, Ring opening of phthalides with nucleophiles.

» General Spectroscopic Data for Benzoic Acid Derivatives: SDBS (Spectral Database for
Organic Compounds), AIST. Link

o Synthesis of 2-(alkylthiomethyl)benzoic acids: Canadian Journal of Chemistry, Vol 54, 1976.
"Reaction of phthalide with thiols".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. memphis.edu [memphis.edu]

 To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization of 2-
[(Ethylsulfanyl)methyl]benzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021245/docs#comprehensive-spectroscopic-
characterization-of-2-ethylsulfanyl-methyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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